Cas no 725226-36-8 (2-(3,4-Dichlorobenzyl)thioacetohydrazide)
2-(3,4-Dichlorobenzyl)thioacetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3,4-dichlorobenzyl)thio]acetohydrazide
- 2-((3,4-Dichlorobenzyl)thio)acetohydrazide
- 2-[(3,4-dichlorobenzyl)sulfanyl]acetohydrazide
- 2-{[(3,4-dichlorophenyl)methyl]sulfanyl}acetohydrazide
- BBL017469
- STK448399
- R8354
- ST45092741
- 2-[(3,4-dichlorophenyl)methylthio]acetohydrazide
- 2-(3,4-Dichlorobenzyl)thioacetohydrazide
-
- MDL: MFCD04140918
- Inchi: 1S/C9H10Cl2N2OS/c10-7-2-1-6(3-8(7)11)4-15-5-9(14)13-12/h1-3H,4-5,12H2,(H,13,14)
- InChI Key: AOQQPIJOMBEFAO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CSCC(NN)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Topological Polar Surface Area: 80.4
2-(3,4-Dichlorobenzyl)thioacetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB380461-500 mg |
2-[(3,4-Dichlorobenzyl)sulfanyl]acetohydrazide |
725226-36-8 | 500MG |
€195.40 | 2023-02-20 | ||
| abcr | AB380461-1 g |
2-[(3,4-Dichlorobenzyl)sulfanyl]acetohydrazide |
725226-36-8 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB380461-5 g |
2-[(3,4-Dichlorobenzyl)sulfanyl]acetohydrazide |
725226-36-8 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB380461-10 g |
2-[(3,4-Dichlorobenzyl)sulfanyl]acetohydrazide |
725226-36-8 | 10 g |
€1,074.00 | 2023-07-19 | ||
| TRC | D017330-250mg |
2-[(3,4-Dichlorobenzyl)thio]acetohydrazide |
725226-36-8 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | D017330-500mg |
2-[(3,4-Dichlorobenzyl)thio]acetohydrazide |
725226-36-8 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | D017330-1000mg |
2-[(3,4-Dichlorobenzyl)thio]acetohydrazide |
725226-36-8 | 1g |
$ 480.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1387928-1g |
2-((3,4-Dichlorobenzyl)thio)acetohydrazide |
725226-36-8 | 97% | 1g |
¥2462.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1387928-5g |
2-((3,4-Dichlorobenzyl)thio)acetohydrazide |
725226-36-8 | 97% | 5g |
¥8640.00 | 2024-05-02 | |
| abcr | AB380461-500mg |
2-[(3,4-Dichlorobenzyl)sulfanyl]acetohydrazide; . |
725226-36-8 | 500mg |
€205.00 | 2025-04-16 |
2-(3,4-Dichlorobenzyl)thioacetohydrazide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-(3,4-Dichlorobenzyl)thioacetohydrazide
Introduction to 2-(3,4-Dichlorobenzyl)thioacetohydrazide (CAS No. 725226-36-8)
2-(3,4-Dichlorobenzyl)thioacetohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 725226-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thioacetohydrazide derivatives, which are known for their versatile applications in drug discovery and development. The structural features of this molecule, particularly the presence of a 3,4-dichlorobenzyl moiety and a hydrazide functional group, make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.
The 3,4-dichlorobenzyl substituent in the molecular structure of 2-(3,4-Dichlorobenzyl)thioacetohydrazide contributes to its unique chemical properties. The chlorine atoms at the 3 and 4 positions introduce electron-withdrawing effects, which can influence the reactivity and electronic distribution across the aromatic ring. This feature is particularly interesting for medicinal chemists who often exploit such structural motifs to modulate binding affinity and selectivity in biological targets. The hydrazide group, on the other hand, is a well-known pharmacophore that can participate in various chemical reactions, including condensation reactions with aldehydes and ketones to form hydrazones. These hydrazones have been widely studied for their potential biological activities, such as anti-inflammatory, antitumor, and antimicrobial properties.
In recent years, there has been a growing interest in thioacetohydrazide derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can interact with multiple biological targets, making them valuable scaffolds for drug design. For instance, studies have shown that certain thioacetohydrazide derivatives exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound 2-(3,4-Dichlorobenzyl)thioacetohydrazide is being investigated as a potential lead molecule for developing novel therapeutic agents. Its unique structural features suggest that it may possess properties suitable for targeting specific disease pathways.
One of the most compelling aspects of 2-(3,4-Dichlorobenzyl)thioacetohydrazide is its potential as a building block for more complex molecules. The presence of both the 3,4-dichlorobenzyl group and the hydrazide moiety allows for further functionalization through various synthetic strategies. For example, the hydrazide group can be used to form covalent bonds with electrophilic centers in other molecules, while the aromatic ring can be modified through electrophilic or nucleophilic aromatic substitution reactions. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing its biological activity.
The synthesis of 2-(3,4-Dichlorobenzyl)thioacetohydrazide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of 3,4-dichlorobenzyl bromide or chloride, which is then reacted with thioacetic acid or its derivatives to introduce the thioacetate moiety. Subsequent reduction of the thioacetate group yields the corresponding thioacetaldehyde, which is condensed with hydrazine hydrate to form the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity.
From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 2-(3,4-Dichlorobenzyl)thioacetohydrazide and biological targets. Molecular docking studies have revealed that this compound can interact with enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain management. Additionally, simulations suggest that it may bind to proteases involved in cancer cell proliferation. These findings provide a rational basis for further experimental validation of its biological activities.
The pharmacokinetic properties of 2-(3,4-Dichlorobenzyl)thioacetohydrazide are also under investigation to assess its suitability for therapeutic applications. In vitro studies have been conducted to evaluate its stability in different environments and its potential degradation pathways. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its metabolic fate. Furthermore, pharmacokinetic modeling can help predict optimal dosing regimens and identify potential drug-drug interactions.
In conclusion,2-(3,4-Dichlorobenzyl)thioacetohydrazide (CAS No. 725226-36-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents interesting challenges but also opportunities for innovation in organic chemistry. Ongoing research aims to elucidate its mechanisms of action and explore its therapeutic potential in various disease models. As our understanding of molecular interactions continues to advance,2-(3,4-Dichlorobenzyl)thioacetohydrazide may play a significant role in the development of new drugs targeting critical disease pathways.
725226-36-8 (2-(3,4-Dichlorobenzyl)thioacetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)